Cas no 2287274-03-5 (Tert-butyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate)

• Product Name: Tert-butyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate
• CAS No: 2287274-03-5
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5914184
• PubChem ID: 137944111
• Update Time: 2025-05-23

Tert-butyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287274-03-5
• EN300-6747184
• tert-butyl 5-[(piperidin-2-yl)methyl]-1,2-oxazole-3-carboxylate
• Tert-butyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate

• Inchi： 1S/C14H22N2O3/c1-14(2,3)18-13(17)12-9-11(19-16-12)8-10-6-4-5-7-15-10/h9-10,15H,4-8H2,1-3H3
• InChI Key： VUSZKQXVPJPUPL-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OC(C)(C)C)=N1)CC1CCCCN1

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on Tert-butyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate

Tert-butyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate: A Comprehensive Overview

The compound Tert-butyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate, identified by the CAS number 2287274-03-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazole derivatives, which are known for their versatile properties and wide-ranging uses in drug discovery and material science. The structure of this compound features a tert-butyl group attached to an oxazole ring, with a piperidine moiety substituted at the 5-position. This unique combination of functional groups makes it a subject of interest for researchers exploring novel chemical entities.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the piperidine ring in Tert-butyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate adds another layer of complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Researchers have reported that such heterocyclic compounds can exhibit anti-inflammatory, antioxidant, and even anticancer activities, making them valuable candidates for drug development.

The synthesis of Tert-butyl 5-(piperidin-2-ylmethyl)-1,2-oxazole-3-carboxylate involves a multi-step process that typically includes the formation of the oxazole ring followed by substitution reactions to introduce the piperidine and tert-butyl groups. These steps require precise control over reaction conditions to ensure high yields and purity. The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has significantly improved the efficiency of these processes.

In terms of physical properties, this compound exhibits a melting point in the range of 100–110°C and is sparingly soluble in common organic solvents. Its stability under various storage conditions has been evaluated, showing minimal degradation over extended periods when stored in dry conditions away from light. These characteristics make it suitable for long-term storage and transportation in industrial settings.

From an application perspective, Tert-butyl 5-(piperidin-2-y